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Compound of Interest

Compound Name: 1-Ethynyl-4-isopropylbenzene

Cat. No.: B1298540 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides essential, immediate

safety and logistical information for 1-Ethynyl-4-isopropylbenzene, including operational and

disposal plans, to ensure laboratory safety and procedural clarity.

Chemical Identifier:

Name: 1-Ethynyl-4-isopropylbenzene

Synonyms: 4'-Isopropylphenyl acetylene, 1-Ethynyl-4-(propan-2-yl)benzene[1]

CAS Number: 23152-99-0[1][2]

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₁H₁₂ [1]

Molecular Weight 144.22 g/mol [1]

Appearance Colorless to Yellow clear liquid [1]

Boiling Point 200 °C [3]

81 °C / 12 mmHg [1]

Flash Point 60 °C [1]

Density 0.904 g/mL [3]

Specific Gravity (20/20) 0.87 [1]

Hazard Identification and Personal Protective
Equipment (PPE)
1-Ethynyl-4-isopropylbenzene is a flammable liquid and vapor that can cause skin and

serious eye irritation[1][2]. It may also be harmful if swallowed and may cause an allergic skin

reaction[2].

GHS Hazard Statements:

H226: Flammable liquid and vapor[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H302: Harmful if swallowed[2]

H317: May cause an allergic skin reaction[2]

Recommended Personal Protective Equipment (PPE):
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PPE Type Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 standard. A face shield

is required for large quantities

or when there is a risk of

splashing.

To protect against serious eye

irritation from splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Gloves

should be inspected before

each use and changed

immediately upon contact with

the chemical.

To prevent skin irritation and

potential allergic reactions[1][2]

[4]. Disposable nitrile gloves

offer good short-term

protection against a range of

chemicals[5][6].

Body Protection

Flame-resistant lab coat (e.g.,

Nomex®) buttoned and fitting

properly. Long pants and

closed-toe, closed-heel shoes

are mandatory.

To protect skin from splashes

and in case of fire due to the

flammable nature of the

substance[5].

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

engineering controls are

insufficient, a respirator may

be required.

To avoid inhalation of

vapors[6].

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a chemical fume hood is operational and the work area is clear of clutter.

Assemble all necessary equipment and reagents.

Verify that an appropriate fire extinguisher (e.g., dry chemical, CO₂) and a safety

shower/eyewash station are accessible.
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Don the required PPE as specified above.

Handling:

Ground and bond the container and receiving equipment to prevent static discharge[1].

Use only non-sparking tools and explosion-proof electrical/ventilating/lighting

equipment[1].

Keep the container tightly closed when not in use[1].

Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling

area[1].

Avoid contact with skin and eyes. Wash hands thoroughly after handling[1].

Store in a cool, well-ventilated place under an inert gas, as the substance is air and heat

sensitive[1]. The recommended storage temperature is refrigerated (0-10°C)[1].

Emergency Procedures:

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of

water/shower[1].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Inhalation: Move the person to fresh air. Call a poison center or doctor if you feel unwell.

Spill: Eliminate all ignition sources. Ensure adequate ventilation. Wearing appropriate

PPE, absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into a

suitable, labeled container for disposal[7].

Disposal Plan: Step-by-Step Waste Management
Waste Collection:
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Collect waste 1-Ethynyl-4-isopropylbenzene and any contaminated materials (e.g.,

gloves, absorbent pads) in a designated, compatible, and properly sealed hazardous

waste container[8].

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name and associated hazards (Flammable, Irritant)[8].

Waste Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure

secondary containment area away from incompatible materials, such as strong oxidizing

agents.

Keep the container closed and away from heat and ignition sources.

Waste Disposal:

Dispose of the contents and container to an approved waste disposal plant in accordance

with all local, regional, and national regulations[1].

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal by a licensed hazardous waste contractor[8]. Do not dispose of

this chemical down the drain or in regular trash[8].

Workflow for Handling 1-Ethynyl-4-
isopropylbenzene
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1. Preparation Phase

2. Handling Phase
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Caption: Workflow for the safe handling and disposal of 1-Ethynyl-4-isopropylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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